3alpha,12alpha-Dihydroxy-5beta-pregnan-20-one

• CAS RN: 6951-91-3
• Molecular Formula: C21H34O3
• Molecular Weight: 334.5 g/mol
• IUPAC Name: 1-[(3R,5R,8R,9S,10S,12S,13S,14S,17S)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• InChI: InChI=1S/C21H34O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h13-19,23-24H,4-11H2,1-3H3/t13-,14-,15+,16-,17+,18+,19+,20+,21-/m1/s1
• InChI Key: QIVOTMOKECOCJC-OCBUSJJZSA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
• SMILES: CC(=O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C

Description

3alpha,12alpha-Dihydroxy-5beta-pregnan-20-one is a corticosteroid hormone.

Scientific Research Applications

Role in Pregnancy and Parturition

• Neuroactive Pregnanolone Isomers During Pregnancy: The study by Pařízek et al. (2005) analyzed the pregnanolone isomers (PI) including 3alpha,12alpha-dihydroxy-5beta-pregnan-20-one in pregnant women. The research found that all PI showed a significant increase during pregnancy, suggesting their potential role in stabilizing pregnancy and possibly influencing the onset of parturition. It was suggested that pregnanolone might counterbalance the stimulating effect of estradiol on the onset of parturition, indicating a pregnancy-stabilizing role (Pařízek et al., 2005).
• Circulating Levels of Pregnanolone Isomers During the Third Trimester of Pregnancy: Hill et al. (2007) monitored the levels of pregnanolone isomers (PIs) during the third trimester of pregnancy, highlighting the significant changes in steroid levels. The findings imply a role for pregnanolone in sustaining pregnancy by possibly attenuating hypothalamic GABA(A)-receptors and preventing uterine contractility (Hill et al., 2007).

Diagnostic Marker in Congenital Adrenal Hyperplasia

• Early Recognition of 21-Hydroxylase Deficiency: Steen et al. (1980) found that 3alpha,17alpha-dihydroxy-5beta-pregnan-20-one is a better indicator for confirming 21-hydroxylase deficiency in newborns. This indicates its potential as a diagnostic marker in congenital adrenal hyperplasia (Steen et al., 1980).

Neuroactive Steroids and Psychiatric Conditions

• 3alpha-Reduced Neuroactive Steroids During Pregnancy and Postpartum: Evans et al. (2005) quantified pregnanolone and other neuroactive steroids during pregnancy and postpartum, highlighting their potential role in psychiatric conditions linked to these periods. The study provides a foundation for further investigation into neuroactive steroids in pregnancy-related psychiatric conditions (Evans et al., 2005).

Relationship with Other Medical Conditions

• Urine Steroid Profile Analysis in Cytochrome P450 Oxidoreductase Deficiency: Homma et al. (2006) conducted urine steroid profile analysis in patients with cytochrome P450 oxidoreductase deficiency (PORD). The study suggests that the backdoor pathway to dihydrotestosterone, involving 5alpha-pregnane-3alpha,17alpha-diol-20-one, may be present in PORD, indicating a potential relationship between this pathway and congenital adrenal hyperplasia (Homma et al., 2006).